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Compound of Interest

Compound Name: N-Boc-2-(1-Iminoethyl)hydrazine

For Immediate Release

Shanghai, China — November 3, 2025 — N-Boc-2-(1-iminoethyl)hydrazine, a protected
hydrazine derivative with potential applications in organic synthesis, remains a compound of
limited publicly available technical data. Despite its identification in chemical databases, a
comprehensive profile of its chemical properties, detailed synthetic protocols, and biological
activities is not readily accessible in scientific literature or commercial supplier information. This
report summarizes the currently available information and highlights the significant knowledge
gaps for researchers, scientists, and drug development professionals interested in this
molecule.

Chemical Identity and Structure

N-Boc-2-(1-iminoethyl)hydrazine, also known by its systematic name tert-butyl 2-(1-
iminoethyl)hydrazine-1-carboxylate, is a small molecule featuring a hydrazine moiety protected
with a tert-butoxycarbonyl (Boc) group and substituted with an iminoethyl group.

Table 1: Chemical Identifiers for N-Boc-2-(1-Iminoethyl)hydrazine
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Identifier Value

CAS Number 851535-08-5

Molecular Formula C7H15N302

Molecular Weight 173.21 g/mol

Canonical SMILES CC(=N)NNC(=0)OC(C)(C)C

InChl Key MROPCTMTKIHNFEN-UHFFFAOYSA-N

The structure of N-Boc-2-(1-iminoethyl)hydrazine suggests its potential as a versatile building
block in the synthesis of more complex molecules, particularly heterocyclic compounds, due to
the presence of multiple reactive nitrogen centers and the readily cleavable Boc protecting

group.

Physicochemical Properties

Detailed experimental data regarding the physicochemical properties of N-Boc-2-(1-
iminoethyl)hydrazine are not available in the public domain. Information such as pKa, logP,
melting point, boiling point, and solubility has not been reported in scientific literature or
standard chemical databases. Commercial suppliers of this compound, such as BenchChem,
typically state a purity of 295% but do not provide specific physical constants. The lack of this
fundamental data hinders the development of robust experimental protocols and computational
models involving this compound.

Synthesis and Experimental Protocols

A definitive, detailed experimental protocol for the synthesis and purification of N-Boc-2-(1-
iminoethyl)hydrazine is not described in published scientific articles or patents. However, a
plausible synthetic route can be conceptualized based on general principles of organic
chemistry.

A potential synthesis could involve the reaction of tert-butyl carbazate with an appropriate
iminoethylating agent. The specific reagents and reaction conditions would require
experimental optimization.
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Conceptual Synthetic Workflow:
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Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of N-Boc-2-(1-iminoethyl)hydrazine.

Without published experimental data, any attempt to synthesize this compound would
necessitate a thorough investigation into reaction conditions, solvent selection, temperature,
and purification methods.

Spectroscopic Data

No published spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for N-Boc-2-(1-
iminoethyl)hydrazine could be located. Such data is critical for the unambiguous identification
and characterization of the compound and for quality control in any synthetic procedure.

Biological Activity and Signaling Pathways

There is currently no information available in the scientific literature regarding the biological
activity of N-Boc-2-(1-iminoethyl)hydrazine. Consequently, no signaling pathways involving
this compound have been described. Its structural similarity to other hydrazine derivatives
suggests a wide range of potential biological activities could be explored, but this remains
speculative without experimental evidence.

Conclusion and Future Outlook
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N-Boc-2-(1-iminoethyl)hydrazine represents a chemical entity with potential utility in synthetic
chemistry, yet it remains largely uncharacterized in the public domain. The significant gaps in
the knowledge of its physicochemical properties, synthetic protocols, and biological activities
present a challenge for its practical application. For researchers and drug development
professionals, this compound offers an opportunity for fundamental research to fully elucidate
its chemical and biological profile. Any future work on this molecule should prioritize the
detailed characterization of its properties and the publication of these findings to benefit the
broader scientific community. Until such data becomes available, the use of N-Boc-2-(1-
iminoethyl)hydrazine in research and development will be limited by the current lack of
foundational scientific information.

 To cite this document: BenchChem. [N-Boc-2-(1-Iminoethyl)hydrazine: An Obscure Building
Block in Synthetic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8064478#n-boc-2-1-iminoethyl-hydrazine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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